N-(4-chlorophenyl)-2-{[4-ethyl-5-(8-methyl-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C22H23ClN4O3S
• Molecular Weight: 459.0 g/mol
• IUPAC Name: N-(4-chlorophenyl)-2-[[4-ethyl-5-(8-methyl-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H23ClN4O3S/c1-3-27-21(17-12-19-18(11-14(17)2)29-9-4-10-30-19)25-26-22(27)31-13-20(28)24-16-7-5-15(23)6-8-16/h5-8,11-12H,3-4,9-10,13H2,1-2H3,(H,24,28)
• InChI Key: FAUHSSOZMXXLQD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Cl)C3=CC4=C(C=C3C)OCCCO4

Description

• This compound, also known by its IUPAC name Alanine, N-[(4-chlorophenyl)methylene]-, ethyl ester , has the molecular formula C₁₂H₁₄ClNO₂ with a molecular weight of 239.7 g/mol .
• It belongs to the class of organic compounds called amino acid derivatives .
• The compound’s structure consists of an alanine backbone (an amino acid) with a chlorophenylmethylene group attached to the amino nitrogen and an ethyl ester group at the carboxyl end.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common approach is the between and (derived from alanine).

Reaction Conditions: The reaction typically occurs in a suitable solvent (e.g., ethanol or methanol) with an acid catalyst (such as sulfuric acid) at elevated temperatures.

Industrial Production: While not widely produced industrially, it can be synthesized on a laboratory scale.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including , , and .

Common Reagents and Conditions:

Major Products: The specific products depend on the reaction conditions and reagents used.

Scientific Research Applications

Chemistry: Researchers study this compound’s reactivity, stereochemistry, and synthetic pathways.

Biology: It may serve as a for designing bioactive molecules.

Medicine: Investigations focus on potential pharmacological properties.

Industry: Limited applications, but it could be explored for new materials.

Mechanism of Action

• The compound’s mechanism of action likely involves interactions with specific molecular targets . Further research is needed to elucidate these pathways.

Comparison with Similar Compounds

Similar Compounds: Other related compounds include . the unique combination of the chlorophenylmethylene group and the 1,2,4-triazole ring sets this compound apart.

Remember that this compound’s detailed biological effects and applications require further investigation